Cas no 1036472-12-4 (4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol)

• Product Name: 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol
• CAS No: 1036472-12-4
• MF: C₁₃H₁₀Cl₃NO
• MW: 302.583600521088
• MDL: MFCD11114995
• CID: 5205396
• Update Time: 2025-10-16

4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol
• Phenol, 4-chloro-2-[[(3,4-dichlorophenyl)amino]methyl]-

• MDL： MFCD11114995
• Inchi： 1S/C13H10Cl3NO/c14-9-1-4-13(18)8(5-9)7-17-10-2-3-11(15)12(16)6-10/h1-6,17-18H,7H2
• InChI Key： ZJSDBKCIWYAQCV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C=C1CNC1=CC=C(Cl)C(Cl)=C1

Additional information on 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol

4-Chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol (CAS No. 1036472-12-4): A Comprehensive Overview

4-Chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol (CAS No. 1036472-12-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1036472-12-4, is characterized by its unique molecular structure and potential therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.

The molecular formula of 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol is C₁₃H₁₀Cl₃NO, and it has a molecular weight of approximately 295.58 g/mol. The compound features a phenolic hydroxyl group and a chlorinated benzene ring, which contribute to its distinct chemical reactivity and biological activity. The presence of multiple chlorine atoms and the amino group also imparts specific functional properties that make it an interesting target for drug development.

In terms of physical properties, 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol is a white to off-white crystalline solid with a melting point ranging from 105°C to 108°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various experimental settings and formulations.

The biological activity of 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol has been extensively studied in recent years. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol has also been investigated for its antioxidant activity. Studies have demonstrated that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This antioxidant effect is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its direct biological effects, 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol has shown promise as a lead compound for the development of novel drug candidates. Its unique chemical structure allows for the introduction of various functional groups through chemical modifications, which can enhance its pharmacological properties. For example, recent studies have explored the synthesis of derivatives with improved solubility and bioavailability, making them more suitable for clinical applications.

The safety profile of 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 4-chloro-2-{[(3,4-dichlorophenyl)amino]methyl}phenol (CAS No. 1036472-12-4) is a promising compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in the treatment of various diseases in the future.